Cas no 2228867-34-1 (3-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)propanoic acid)

• Product Name: 3-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)propanoic acid
• CAS No: 2228867-34-1
• MF: C₁₅H₂₂N₂O₆
• MW: 326.344984531403
• CID: 5997844
• PubChem ID: 165706040
• Update Time: 2025-05-20

3-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)propanoic acid
• 2228867-34-1
• 3-amino-3-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-5-methoxyphenyl)propanoic acid
• EN300-1897060

• Inchi： 1S/C15H22N2O6/c1-15(2,3)23-14(21)17-10-5-8(9(16)7-12(18)19)6-11(22-4)13(10)20/h5-6,9,20H,7,16H2,1-4H3,(H,17,21)(H,18,19)
• InChI Key： OTZVLXIZYSFGDW-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C(CC(=O)O)N)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 326.14778643g/mol
• Monoisotopic Mass: 326.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 131Ų

Additional information on 3-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)propanoic acid

3-Amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)propanoic Acid: A Comprehensive Overview

3-Amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)propanoic acid, identified by the CAS number 2228867-34-1, is a complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including anti-inflammatory, antioxidant, and neuroprotective applications.

The molecular structure of this compound is characterized by a propanoic acid backbone attached to a substituted phenyl group. The phenyl ring is further substituted with hydroxyl, methoxy, and tert-butoxycarbonylamino groups, which contribute to its diverse chemical reactivity and biological properties. The presence of these functional groups allows for intricate interactions within biological systems, making it a valuable molecule for drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-step synthesis strategies, including nucleophilic substitutions and coupling reactions, to achieve high yields and purity. These methods have been optimized to meet the demands of large-scale production for preclinical studies.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory effects in vitro and in vivo models. Studies conducted on animal models have shown significant reduction in inflammatory markers such as TNF-alpha and IL-6. Additionally, its antioxidant properties have been validated through assays measuring radical scavenging activity, suggesting potential applications in mitigating oxidative stress-related diseases.

One of the most promising aspects of this compound is its neuroprotective potential. Preclinical trials have indicated that it can protect neurons from damage caused by oxidative stress and inflammation, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings are supported by recent research published in high-impact journals, which underscore the importance of this compound in advancing neurotherapeutics.

The development of this compound also aligns with current trends in personalized medicine. Its unique pharmacokinetic profile allows for targeted delivery to specific tissues, reducing systemic side effects. Ongoing clinical trials are exploring its efficacy in treating chronic inflammatory conditions, with early results showing favorable safety profiles.

In conclusion, 3-amino-3-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)propanoic acid represents a significant advancement in medicinal chemistry. Its versatile structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.